Cas no 131194-10-0 (2,4(1H,3H)-Pyrimidinedione,6-bromo-1-[(2-hydroxyethoxy)methyl]-5-methyl-)

• Product name: 2,4(1H,3H)-Pyrimidinedione,6-bromo-1-[(2-hydroxyethoxy)methyl]-5-methyl-
• CAS No: 131194-10-0
• MF: C₈H₁₁BrN₂O₄
• MW: 279.087941408157
• CID: 163244
• PubChem ID: 452906

2,4(1H,3H)-Pyrimidinedione,6-bromo-1-[(2-hydroxyethoxy)methyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,6-bromo-1-[(2-hydroxyethoxy)methyl]-5-methyl-
• 6-bromo-1-(2-hydroxyethoxymethyl)-5-methylpyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 6-bromo-1-((2-hydroxyethoxy)methyl)-5-methyl-
• 6-Bromo-1-((2-hydroxyethoxy)methyl)thymine
• 6-Bromo-1-[(2-hydroxyethoxy)methyl]thymine
• 2,4(1H,3H)-Pyrimidinedione, 6-bromo-1-[(2-hydroxyethoxy)methyl]-5-methyl-
• 131194-10-0
• DTXSID70156947
• CHEMBL118628
• 6Br-1-(2OHEtOMe)T
• 6-bromo-1-(2-hydroxyethoxymethyl)-5-methyl-pyrimidine-2,4-dione

• Inchi： InChI=1S/C8H11BrN2O4/c1-5-6(9)11(4-15-3-2-12)8(14)10-7(5)13/h12H,2-4H2,1H3,(H,10,13,14)
• InChI Key： MAGVEXJBSDQQHN-UHFFFAOYSA-N
• SMILES： OCCOCN1C(=O)NC(=O)C(C)=C1Br

Computed Properties

• Exact Mass: 277.99023
• Monoisotopic Mass: 277.99022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.87